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Compound of Interest

Compound Name: 1-(4-(Methylthio)phenyl)piperazine

CAS No.: 80835-30-9

Cat. No.: B3155698

Get Quote

Introduction & Strategic Context
1-[4-(methylsulfanyl)phenyl]piperazine (CAS: 80835-30-9), also known as 1-(4-

methylthiophenyl)piperazine, is a pharmacophore embedded in several therapeutic agents,

most notably the triazole antifungal Itraconazole.

While the free base is useful for N-alkylation reactions, the salt forms (HCl and HBr) are

preferred for:

Purification: Salt formation is a highly effective method to reject non-basic impurities (e.g.,

unreacted halo-benzenes) from the palladium-catalyzed Buchwald-Hartwig coupling or

nucleophilic aromatic substitution steps used to create the piperazine core.

Storage Stability: The free base is prone to oxidation at the sulfur atom (forming

sulfoxides/sulfones) and potential discoloration. Crystalline salts significantly retard these

degradation pathways.

Solubility: Enhancing aqueous solubility for subsequent analytical characterization or

aqueous-phase reactions.
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Chemical Properties & Stoichiometry
Molecular Weight (Free Base): 208.32 g/mol

Basicity (pKa): The molecule contains two nitrogen atoms.[1]

N1 (Secondary amine): pKa ~9.0–9.5 (Highly basic, protonates first).

N4 (Aniline-like tertiary amine): pKa < 2.0 (Low basicity due to conjugation with the phenyl

ring).

Implication: Under controlled conditions (1.0–1.1 equivalents of acid), the monosalt is formed

exclusively at the secondary amine. Excess strong acid can force the formation of a

dihydrochloride/dihydrobromide, which is often hygroscopic and less desirable for handling.

Experimental Protocols
Protocol A: Preparation of the Monohydrochloride (HCl)
Salt
Objective: To isolate the chemically stable, non-hygroscopic monohydrochloride salt.

Materials
Precursor: 1-[4-(methylsulfanyl)phenyl]piperazine (Free Base).

Solvent: Isopropanol (IPA) or Ethanol (Absolute). Rationale: Alcohols provide a balance

where the free base is soluble hot, but the salt is insoluble cold, driving high yields.

Reagent: 4M HCl in Dioxane or 5-6M HCl in Isopropanol. Avoid aqueous HCl if possible to

prevent hydrate formation, unless a hydrate is specifically desired.

Step-by-Step Procedure
Dissolution:

Charge 10.0 g (48.0 mmol) of 1-[4-(methylsulfanyl)phenyl]piperazine into a 250 mL three-

necked round-bottom flask.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pdfs.semanticscholar.org/7d45/630be4a7509ee65ada9e68862e63f09965f5.pdf?skipShowableCheck=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3155698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 80 mL of Isopropanol (IPA).

Heat to 60–65°C with stirring until a clear, homogeneous solution is obtained.

Acid Addition:

Cool the solution to 40–45°C.

Slowly add 13.2 mL of 4M HCl in Dioxane (52.8 mmol, 1.1 eq) dropwise over 20 minutes

via an addition funnel.

Observation: A white precipitate should begin to form almost immediately.[2]

Critical Process Parameter (CPP): Maintain temperature >40°C during addition to prevent

rapid occlusion of impurities in the crystal lattice.

Crystallization:

Allow the slurry to cool slowly to room temperature (20–25°C) over 2 hours.

Chill in an ice bath (0–5°C) for an additional 1 hour to maximize yield.

Filtration & Washing:

Filter the solids using a Büchner funnel under vacuum.

Wash the cake twice with 10 mL of cold IPA.

Wash once with 10 mL of MTBE (Methyl tert-butyl ether) to remove residual alcohol and

facilitate drying.

Drying:

Dry in a vacuum oven at 50°C for 12 hours.

Expected Yield: 85–92% Appearance: White to off-white crystalline solid.

Protocol B: Preparation of the Hydrobromide (HBr) Salt
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Objective: To prepare the HBr salt, often used for specific polymorph control or when higher

density crystals are required for filtration.

Materials
Precursor: 1-[4-(methylsulfanyl)phenyl]piperazine (Free Base).

Solvent: Ethyl Acetate (EtOAc) and Methanol (MeOH) mixture (9:1).

Reagent: 48% Aqueous Hydrobromic Acid (HBr).

Step-by-Step Procedure
Dissolution:

Dissolve 10.0 g (48.0 mmol) of the free base in 100 mL of Ethyl Acetate/Methanol (9:1 v/v)

at room temperature.

Acid Addition:

Add 3.0 mL of 48% aq. HBr (approx. 53 mmol, 1.1 eq) dropwise.

Note: The water introduced by the acid may cause a biphasic gum initially. Vigorous

stirring is required to induce crystallization.

Polymorph Aging (Ostwald Ripening):

Heat the resulting slurry to reflux (approx. 70°C) for 30 minutes. This converts any kinetic

amorphous/gummy precipitates into the thermodynamic crystalline form.

Cool slowly to 20°C.

Isolation:

Filter the heavy white solid.

Wash with Ethyl Acetate (2 x 15 mL).

Drying:
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Dry at 55°C under vacuum.

Expected Yield: 80–88%

Process Visualization & Logic
Synthesis Workflow
The following diagram illustrates the critical path for salt formation, highlighting the decision

points for solvent selection.
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Quality Control
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(1-[4-(methylsulfanyl)phenyl]piperazine)
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For HCl
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For HBr

Heat to 65°C
(Dissolution)

Add HCl (in Dioxane/IPA)
Control Temp > 40°C

Controlled Cooling
(Prevents occlusion)

Target: Monohydrochloride Salt
(High Purity)

Check: Melting Point & HPLC

Add 48% aq. HBr

Reflux Step
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Caption: Workflow for the selective preparation of HCl and HBr salts, emphasizing temperature

control for HCl and reflux aging for HBr to ensure crystallinity.

Characterization & Specifications
The following table summarizes the expected data for validation.

Parameter
Specification (HCl
Salt)

Specification (HBr
Salt)

Method

Appearance
White crystalline

powder

White to off-white

solid
Visual

Melting Point 230°C – 235°C (dec.) 215°C – 220°C (dec.) Capillary Method

Stoichiometry 1.0 : 1.0 (Base : Acid) 1.0 : 1.0 (Base : Acid) AgNO3 Titration

Solubility

Soluble: Water,

MeOHInsoluble:

EtOAc, Ether

Soluble: DMSO, Hot

WaterInsoluble: DCM
Visual/Gravimetric

Hygroscopicity
Low (Non-

hygroscopic)

Moderate (Store

desiccated)
DVS Analysis

Analytical Validation (NMR)
In the 1H-NMR (DMSO-d6), the salt formation is confirmed by the downfield shift of the

piperazine protons adjacent to the secondary amine.

Free Base:

~2.8 ppm (piperazine CH2 adjacent to NH).

HCl Salt:

~3.2–3.4 ppm (broadening and shift due to NH2+).

Methylthio Group: Singlet at

~2.4 ppm (remains largely unchanged).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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